5-[2-(4-Hydroxyphenyl)ethyl]-2,4-thiazolidinedione

• Molecular Formula: C11H11NO3S
• Molecular Weight: 237.28 g/mol
• IUPAC Name: 5-[2-(4-hydroxyphenyl)ethyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C11H11NO3S/c13-8-4-1-7(2-5-8)3-6-9-10(14)12-11(15)16-9/h1-2,4-5,9,13H,3,6H2,(H,12,14,15)
• InChI Key: LPYKFDBDOMCQJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC2C(=O)NC(=O)S2)O

Description

5-[2-(4-Hydroxyphenyl)ethyl]-2,4-thiazolidinedione is a useful research compound. Its molecular formula is C11H11NO3S and its molecular weight is 237.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Titanium tetrachloride (3.67 g) was added dropwise to a solution of 5-[2-(4-isopropoxyphenyl)ethyl]-2,4-thiazolidinedione (1.35 g) in dichloromethane (70 ml) at 0° C. After stirring for 2 hours, the mixture was poured into ice-cooled water and extracted with ethyl acetate. The ethyl acetate layer was washed with water and dried over magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was subjected to column chromatography on silica gel. The fractions eluted with ethyl acetate-hexane (1:3, v/v) gave 5-[2-(4-hydroxyphenyl)ethyl]-2,4-thiazolidinedione (0.72 g, 63%). This product was recrystallized from acetone-isopropyl ether. Colorless prisms, mp: 175-176° C.